Cas no 1805121-94-1 (4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride
• CAS No: 1805121-94-1
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4848989
• Update Time: 2025-06-08

4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-14-6-4(8(10)11)2-3-12-5(6)7(9)13/h2-3,8H,1H3
• InChI Key： RYFDJAXRAYASLZ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(F)F)C=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride

Recent Advances in the Application of 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride (CAS: 1805121-94-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride (CAS: 1805121-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic acyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of pyridine-based pharmacophores. Recent studies have highlighted its utility in the preparation of enzyme inhibitors, receptor modulators, and other therapeutic agents targeting a range of diseases.

One of the most notable applications of 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for ATP-competitive inhibitors targeting tyrosine kinases involved in cancer progression. The difluoromethyl group at the 4-position was found to significantly enhance binding affinity through favorable interactions with hydrophobic pockets in the kinase active site, while the methoxy group contributed to improved metabolic stability.

Recent synthetic methodologies have focused on optimizing the preparation and handling of this sensitive intermediate. Advanced techniques such as flow chemistry have been employed to overcome challenges associated with its moisture sensitivity and thermal instability. A 2024 publication in Organic Process Research & Development reported a continuous flow process that improved yield by 35% compared to traditional batch methods while reducing hazardous waste generation. These process improvements are particularly relevant for scale-up in pharmaceutical manufacturing.

In the realm of antibacterial research, 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride has shown promise as a precursor for novel quinolone antibiotics. Researchers have utilized its reactive carbonyl chloride group to construct hybrid molecules with enhanced activity against drug-resistant bacterial strains. The difluoromethyl moiety appears to play a crucial role in overcoming common resistance mechanisms, potentially offering new therapeutic options in the face of growing antimicrobial resistance.

Ongoing structure-activity relationship (SAR) studies continue to explore modifications of this scaffold to optimize pharmacological properties. Current research directions include investigating the effects of varying the methoxy substituent's position and exploring alternative electron-withdrawing groups at the 4-position. These efforts aim to expand the chemical space around this core structure while maintaining its favorable physicochemical properties and synthetic accessibility.

As the pharmaceutical industry increasingly focuses on targeted therapies, 4-(Difluoromethyl)-3-methoxypyridine-2-carbonyl chloride represents a valuable tool for medicinal chemists. Its unique combination of structural features allows for the creation of compounds with balanced lipophilicity and polarity, addressing key challenges in drug design such as cell permeability and metabolic stability. Future research is expected to further elucidate its potential in addressing unmet medical needs across various therapeutic areas.